Cas no 914612-23-0 (6-benzyl-4-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine)

6-benzyl-4-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine structure
914612-23-0 structure
Product Name:6-benzyl-4-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine
CAS No:914612-23-0
MF:C14H14ClN3
MW:259.734061717987
MDL:MFCD08273929
CID:827139
PubChem ID:25324046
Update Time:2024-12-09

6-benzyl-4-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 6-Benzyl-4-chloro-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine
    • 6-benzyl-4-chloro-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine
    • 6-benzyl-4-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine
    • PubChem17814
    • RPJAAZOTUXKSEV-UHFFFAOYSA-N
    • BCP30469
    • Pyrido[4,3-d]pyrimidine, 4-chloro-5,6,7,8-tetrahydro-6-(phenylmethyl)-
    • PB10542
    • AM101582
    • EN002076
    • 4-Chloro-5,6,7,8-tetrahydro-6-(phenylmethyl)pyrido[4,3-d]pyrimidine (ACI)
    • Z291279212
    • 914612-23-0
    • 6-benzyl-4-chloro-5H,7H,8H-pyrido[4,3-d]pyrimidine
    • C14H14ClN3
    • AKOS015851141
    • J-518265
    • DTXSID10649585
    • DB-013650
    • GS-6336
    • 6-Benzyl-4-chloro-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine HCl
    • SCHEMBL322777
    • CS-D0467
    • AC-22775
    • 6-Benzyl-4-chloro-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidine
    • 6-Benzyl-4-chloro-5 pound not6 pound not7 pound not8-tetrahydropyrido[4 pound not3-d]pyrimidine
    • EN300-43789
    • MFCD08273929
    • MDL： MFCD08273929
    • Inchi： 1S/C14H14ClN3/c15-14-12-9-18(7-6-13(12)16-10-17-14)8-11-4-2-1-3-5-11/h1-5,10H,6-9H2
    • InChI Key： RPJAAZOTUXKSEV-UHFFFAOYSA-N
    • SMILES： ClC1C2CN(CCC=2N=CN=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 259.08800
  • Monoisotopic Mass: 259.088
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29
  • XLogP3: 2.6

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.273
  • Boiling Point: 396.6°C at 760 mmHg
  • Flash Point: 396.568 °C at 760 mmHg
  • Refractive Index: 1.626
  • PSA: 29.02000
  • LogP: 2.62620

6-benzyl-4-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine Security Information

6-benzyl-4-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-benzyl-4-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine Pricemore >>

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6-benzyl-4-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine Production Method

Production Method 1

109229-22-3 109229-22-3
914612-23-0 914612-23-0
Reaction Conditions
1.1 Reagents: Carbon tetrachloride ,  Triphenylphosphine ;  2.5 h, 70 °C
1.2 Reagents: Zinc chloride Solvents: Ethanol ;  30 min, rt
Reference
Discovery of novel tetrahydropyrido[4,3-d]pyrimidine analogs as potent autotaxin regulators with impressive tumor suppression effects
Wu, Huinan; et al, Journal of Molecular Structure, 2023, 1271,

Production Method 2

109229-22-3 109229-22-3
914612-23-0 914612-23-0
Reaction Conditions
1.1 Reagents: Triethylamine ,  Phosphorus oxychloride Solvents: Toluene ;  rt; 2 h, 100 °C; 100 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  1 h, rt
1.3 Reagents: Sodium bicarbonate Solvents: Water ;  pH 8, rt
Reference
Design of A Metabolically Stable Tritium-Tracer of the PI3Kδ-Inhibitor CDZ173 (Leniolisib) as a Tool to Study Liver Metabolites
Bauer, Carsten; et al, Helvetica Chimica Acta, 2018, 101(6),

Production Method 3

41276-30-6 41276-30-6
463-52-5 463-52-5
914612-23-0 914612-23-0
Reaction Conditions
1.1 Reagents: Sodium ethoxide Solvents: Ethanol ;  reflux
2.1 Reagents: Phosphorus oxychloride ;  reflux
Reference
Development and Experimental Validation of a Docking Strategy for the Generation of Kinase-Targeted Libraries
Gozalbes, Rafael; et al, Journal of Medicinal Chemistry, 2008, 51(11), 3124-3132

Production Method 4

41276-30-6 41276-30-6
463-52-5 463-52-5
914612-23-0 914612-23-0
Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Methanol ;  6 h, reflux
1.2 Reagents: Acetic acid ;  pH 6, rt
2.1 Reagents: Carbon tetrachloride ,  Triphenylphosphine ;  2.5 h, 70 °C
2.2 Reagents: Zinc chloride Solvents: Ethanol ;  30 min, rt
Reference
Discovery of novel tetrahydropyrido[4,3-d]pyrimidine analogs as potent autotaxin regulators with impressive tumor suppression effects
Wu, Huinan; et al, Journal of Molecular Structure, 2023, 1271,

Production Method 5

57611-47-9 57611-47-9
463-52-5 463-52-5
914612-23-0 914612-23-0
Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Methanol ;  3 h, 90 °C
1.2 Reagents: Acetic acid Solvents: Dichloromethane ;  overnight, rt
1.3 Solvents: Water ;  rt
2.1 Reagents: Triethylamine ,  Phosphorus oxychloride Solvents: Toluene ;  rt; 2 h, 100 °C; 100 °C → rt
2.2 Reagents: Sodium bicarbonate Solvents: Water ;  1 h, rt
2.3 Reagents: Sodium bicarbonate Solvents: Water ;  pH 8, rt
Reference
Design of A Metabolically Stable Tritium-Tracer of the PI3Kδ-Inhibitor CDZ173 (Leniolisib) as a Tool to Study Liver Metabolites
Bauer, Carsten; et al, Helvetica Chimica Acta, 2018, 101(6),

6-benzyl-4-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine Raw materials

6-benzyl-4-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine Preparation Products

6-benzyl-4-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine Related Literature

914612-23-0 (6-benzyl-4-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine) Related Products

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